4-[(3,5-Dichloro-2-pyridinyl)oxy]phenyl 4-ethoxybenzenesulfonate

• Molecular Formula: C19H15Cl2NO5S
• Molecular Weight: 440.3 g/mol
• IUPAC Name: [4-(3,5-dichloropyridin-2-yl)oxyphenyl] 4-ethoxybenzenesulfonate
• InChI: InChI=1S/C19H15Cl2NO5S/c1-2-25-14-7-9-17(10-8-14)28(23,24)27-16-5-3-15(4-6-16)26-19-18(21)11-13(20)12-22-19/h3-12H,2H2,1H3
• InChI Key: HLDFXJYOWYRVER-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)OC3=C(C=C(C=N3)Cl)Cl

Description

4-[(3,5-Dichloro-2-pyridinyl)oxy]phenyl 4-ethoxybenzenesulfonate is a chemical compound used in scientific research. It is commonly known as DCPTS and is used as a tool compound to study the function of protein kinases in various biological processes.

Mechanism of Action

DCPTS inhibits protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the kinase from phosphorylating its downstream targets, leading to a disruption in the signaling pathway.
Biochemical and Physiological Effects:
DCPTS has been shown to have anti-inflammatory effects in various cell types, including macrophages and neutrophils. It also has anti-tumor activity in several cancer cell lines. Additionally, DCPTS has been shown to have neuroprotective effects in models of Parkinson's disease and ischemic stroke.

Advantages and Limitations for Lab Experiments

One advantage of using DCPTS in lab experiments is its specificity for certain protein kinases. This allows researchers to study the function of these kinases without affecting other signaling pathways. However, one limitation of using DCPTS is its potential off-target effects, which may affect the interpretation of experimental results.

Future Directions

1. Further studies are needed to investigate the potential therapeutic applications of DCPTS in various diseases.
2. The development of more selective and potent inhibitors of protein kinases could help to improve the specificity of DCPTS and other tool compounds.
3. The use of DCPTS in combination with other inhibitors or drugs may provide a more effective treatment strategy for certain diseases.
4. The identification of biomarkers that predict the response to DCPTS treatment could help to personalize treatment strategies for individual patients.

Synthesis Methods

The synthesis of DCPTS involves the reaction of 4-ethoxybenzenesulfonyl chloride with 4-(3,5-dichloro-2-pyridyloxy)phenol in the presence of a base such as triethylamine. The product is then purified using column chromatography.

Scientific Research Applications

DCPTS is used in scientific research to study the function of protein kinases. It is a potent and selective inhibitor of several protein kinases, including MAPKAP-K2, MK2, and MK3. These kinases play important roles in various biological processes, including inflammation, cell cycle regulation, and stress response.